Cas no 77102-55-7 ( )

  structure
  structure
Product Name: 
CAS No:77102-55-7
MF:C10H12S
MW:164.267281532288
CID:884036
PubChem ID:97311
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-prop-2-enylsulfanylbenzene
    • 1-methyl-3-(prop-2-en-1-ylsulfanyl)benzene
    • AC1L3Y93
    • AC1Q7DVV
    • AR-1C4479
    • CTK8D6987
    • NSC115078
    • NSC-115078
    • SureCN6057139
    • Benzene, 1-methyl-3-(2-propenylthio)-
    • SCHEMBL6057139
    • DTXSID60227892
    • allyl 3-methylphenyl sulfide
    • 77102-55-7
    • NSC 115078
    •  
    • Inchi: 1S/C10H12S/c1-3-7-11-10-6-4-5-9(2)8-10/h3-6,8H,1,7H2,2H3
    • InChI Key: XDJNBBBXVKYCLN-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 164.06606
  • Monoisotopic Mass: 164.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.